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Compound of Interest

Compound Name: 3-Bromo-4-methylbenzonitrile

Cat. No.: B1282943

Essential Safety and Handling Guide for 3-
Bromo-4-methylbenzonitrile

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety protocols, operational procedures, and disposal plans for
handling 3-Bromo-4-methylbenzonitrile (CAS No: 42872-74-2). Adherence to these
guidelines is paramount for ensuring personal safety and maintaining a secure laboratory
environment.

Hazard Identification and GHS Classification

3-Bromo-4-methylbenzonitrile is a hazardous substance that requires careful handling. The
primary hazards are summarized below.
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Hazard Class GHS Pictogram Signal Word Hazard Statement
o ) H302: Harmful if
Acute Toxicity, Oral | Warning
swallowed[1][2]
. ) H312: Harmful in
Acute Toxicity, Dermal | Warning ] )
contact with skin[1][2]
Acute Toxicity, ] H332: Harmful if
_ | Warning _
Inhalation inhaled[1][2]
Skin ] H315: Causes skin
o ! Warning o
Corrosion/Irritation irritation[1][2]
Serious Eye ] H319: Causes serious
| Warning

Damage/Irritation

eye irritation[1][2]

Personal Protective Equipment (PPE)

A comprehensive suite of PPE is mandatory to prevent exposure. The following table details

the required equipment.

© 2025 BenchChem. All rights reserved.

2/9 Tech Support


https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=2000TO0X.TXT
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-4-methylbenzonitrile
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=2000TO0X.TXT
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-4-methylbenzonitrile
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=2000TO0X.TXT
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-4-methylbenzonitrile
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=2000TO0X.TXT
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-4-methylbenzonitrile
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=2000TO0X.TXT
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-4-methylbenzonitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Standard/Specificat
PPE Category Item . Purpose
ion
Protects against
Eye and Face . .
) Safety Goggles ANSI Z87.1 compliant  chemical splashes
Protection ) )
and airborne particles.
Provides full-face
protection during
) To be worn over )
Face Shield procedures with a

safety goggles

high risk of splashing

or aerosol generation.

Hand Protection

Chemical-Resistant

Gloves

Disposable nitrile
gloves (minimum 4 mil
thickness). Consider

double-gloving.

Prevents direct skin
contact.[3] Aromatic
and halogenated
hydrocarbons can
attack glove materials;
therefore, gloves
should be changed
immediately if
contaminated.[4] For
prolonged contact,
consult the glove
manufacturer's
resistance guide for
halogenated aromatic

compounds.

Body Protection

Laboratory Coat

Flame-resistant
Nomex® or 100%
cotton is

recommended.

Protects skin and
personal clothing from
contamination. Must

be fully buttoned.

Full-Length Pants

Covers the lower body
to prevent skin

exposure.

Closed-Toe Shoes

Made of a non-porous

material.

Protects feet from

spills and falling
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objects.

Use with appropriate Required if handling

cartridges for organic outside of a certified
) ) NIOSH-approved )
Respiratory Protection ) vapors and chemical fume hood
Respirator ] )
particulates (e.g., P95  orif dust/aerosols are

or P100). generated.

Operational and Handling Plan

Safe handling of 3-Bromo-4-methylbenzonitrile requires strict adherence to the following
protocols to minimize exposure and prevent contamination.

Engineering Controls:

e Chemical Fume Hood: All weighing and handling of the solid compound, as well as the
preparation of solutions, must be conducted in a certified chemical fume hood to control
airborne particulates and vapors.[5][6][7]

» Ventilated Storage: Store in a cool, dry, well-ventilated area away from incompatible
materials.[8] Containers should be kept tightly sealed.[8]

Standard Operating Procedures:

o Designated Area: Establish a designated area for handling this compound, clearly marked
with hazard warnings.[3][6]

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the
work area within the fume hood by covering the surface with absorbent, disposable bench
paper.

» Weighing and Transfer (Tare Method): To avoid generating dust and potential inhalation, use
the tare method for weighing.[6][7][9]

o Pre-weigh a sealed container inside the fume hood.

o Add the solid 3-Bromo-4-methylbenzonitrile to the container.
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o Seal the container before removing it from the fume hood to weigh on an analytical
balance.

o Return the sealed container to the fume hood for any further manipulations.

Solution Preparation: If preparing a solution, slowly add the solid to the solvent in a suitable
container within the fume hood to avoid splashing.

Post-Operation:
o Decontaminate all non-disposable equipment and glassware after use.
o Wipe down the work surface in the fume hood with an appropriate solvent.

o Remove PPE and wash hands and arms thoroughly with soap and water upon leaving the
designated area.[9]

Disposal Plan
Chemical waste containing 3-Bromo-4-methylbenzonitrile must be treated as hazardous
waste. Improper disposal can lead to environmental harm.[8]

Waste Segregation and Collection:

Halogenated Organic Waste: This is a brominated organic compound and must be collected
in a dedicated, clearly labeled hazardous waste container for halogenated organic waste.[8]
Do not mix with non-halogenated organic waste.

Solid Waste: Collect any unused solid compound, contaminated weigh paper, and other
contaminated disposable solid materials (e.g., pipette tips, absorbent paper) in a dedicated,
labeled hazardous waste container for solid halogenated waste.[8]

Contaminated PPE: Dispose of contaminated gloves and other disposable PPE in a
designated hazardous waste stream.

Disposal Procedure:
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o Use compatible, clearly labeled waste containers. The label must include "Hazardous Waste"
and "Halogenated Organic Waste."[8]

o Keep waste containers tightly closed except when adding waste.[8]

e Store waste containers in a secondary containment tray in a well-ventilated area, such as a
designated waste cabinet.

» Follow your institution's specific guidelines for hazardous waste pickup and disposal.

Experimental Workflow Diagram

The following diagram illustrates the key steps for the safe handling of 3-Bromo-4-
methylbenzonitrile.
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Workflow for Handling 3-Bromo-4-methylbenzonitrile
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Caption: Workflow for Handling 3-Bromo-4-methylbenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

